molecular formula C8H5BrN2O B8801917 6-(2-Bromoacetyl)nicotinonitrile

6-(2-Bromoacetyl)nicotinonitrile

Cat. No.: B8801917
M. Wt: 225.04 g/mol
InChI Key: HFOHOCBHHSSGTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(2-Bromoacetyl)nicotinonitrile is a useful research compound. Its molecular formula is C8H5BrN2O and its molecular weight is 225.04 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H5BrN2O

Molecular Weight

225.04 g/mol

IUPAC Name

6-(2-bromoacetyl)pyridine-3-carbonitrile

InChI

InChI=1S/C8H5BrN2O/c9-3-8(12)7-2-1-6(4-10)5-11-7/h1-2,5H,3H2

InChI Key

HFOHOCBHHSSGTF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1C#N)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add pyridinium tribromide (9.2 g, 28.7 mmol) to a solution of 6-acetyl-nicotinonitrile (4.2 g, 28.7 mmol) in THF (200 mL) at room temperature. Filter off the solids and wash with minimal THF. Recrystallize the solid from EtOAc/hexane to obtain the desired intermediate as a light orange solid (5.2 g, 80%) that was used without further purification. MS (ES−) m/z: 223 (M−H)−.
Quantity
9.2 g
Type
reactant
Reaction Step One
Quantity
4.2 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One

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